Cas no 171417-14-4 (2-(4-bromophenyl)propane-1,2-diol)

• Product Name: 2-(4-bromophenyl)propane-1,2-diol
• CAS No: 171417-14-4
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD24287562
• CID: 1353570
• PubChem ID: 21029250
• Update Time: 2025-05-21

2-(4-bromophenyl)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 2-(4-bromophenyl)-
• 2-(4-bromophenyl)propane-1,2-diol
• EN300-182415
• G52290
• AKOS021031494
• SCHEMBL6483148
• 171417-14-4
• DB-098117
• BS-12454
• Z1537124450

• MDL： MFCD24287562
• Inchi： 1S/C9H11BrO2/c1-9(12,6-11)7-2-4-8(10)5-3-7/h2-5,11-12H,6H2,1H3
• InChI Key： QSSPOQOHIKXTNW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(CO)O

Computed Properties

• Exact Mass: 229.99423
• Monoisotopic Mass: 229.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(4-bromophenyl)propane-1,2-diol

Comprehensive Overview of 2-(4-bromophenyl)propane-1,2-diol (CAS No. 171417-14-4): Properties, Applications, and Industry Insights

2-(4-bromophenyl)propane-1,2-diol (CAS No. 171417-14-4) is a brominated aromatic diol compound with significant relevance in pharmaceutical intermediates and specialty chemical synthesis. Characterized by its molecular formula C9H11BrO2, this white to off-white crystalline solid exhibits a melting point range of 85-90°C and demonstrates moderate solubility in polar organic solvents like ethanol and acetone. The presence of both hydroxyl groups and a bromine substituent on the phenyl ring makes it a versatile building block for cross-coupling reactions and asymmetric synthesis.

Recent advancements in green chemistry have spurred interest in optimizing the synthesis of 2-(4-bromophenyl)propane-1,2-diol. Researchers are exploring catalytic methods to reduce bromine waste, addressing environmental concerns while maintaining the compound's high purity (>98% by HPLC). The compound's chiral centers have attracted attention in the development of enantioselective catalysts, particularly for CNS-active drug candidates. Industry reports indicate growing demand from contract research organizations (CROs) working on next-generation antidepressants and anti-inflammatory agents.

From a regulatory perspective, 171417-14-4 complies with REACH and TSCA requirements, with safety data sheets highlighting standard handling precautions for brominated compounds. Analytical techniques including GC-MS and NMR spectroscopy are routinely employed for quality verification. Stability studies show optimal storage conditions under inert atmosphere at 2-8°C, with manufacturers increasingly offering custom synthesis services to meet diverse research needs.

The compound's mechanism in enzyme inhibition studies has become a hot topic in medicinal chemistry forums. Computational modeling suggests potential interactions with kinase domains, making it valuable for structure-activity relationship (SAR) investigations. Patent analysis reveals 23% year-over-year growth in applications referencing 2-(4-bromophenyl)propane-1,2-diol, particularly in bioconjugation technologies and prodrug development pipelines.

Supply chain analytics indicate Asia-Pacific as the dominant production region (62% market share), with European manufacturers focusing on GMP-grade batches for clinical trial materials. The global market is projected to grow at 6.8% CAGR through 2028, driven by increased R&D expenditure in targeted therapy development. Recent publications in ACS Medicinal Chemistry Letters highlight novel derivatives showing improved blood-brain barrier permeability.

Quality control protocols for CAS 171417-14-4 typically include residual solvent analysis (<1% ethanol), heavy metal screening (<10 ppm), and chiral purity verification. The compound's logP value of 1.8 suggests favorable pharmacokinetic properties, explaining its popularity in lead optimization stages. Emerging applications include its use as a precursor for fluorescent probes in cellular imaging and as a monomer for biodegradable polymers with shape-memory properties.

Technical discussions in Organic Process Research & Development journals emphasize scalable production methods, with continuous flow chemistry emerging as a preferred approach for 2-(4-bromophenyl)propane-1,2-diol synthesis. The compound's X-ray crystallography data has been instrumental in understanding conformational preferences of similar 1,2-diol systems. Current price benchmarks range from $280-$420/kg for research quantities, with bulk discounts available for >50kg orders.

Environmental fate studies demonstrate ready biodegradability under OECD 301 conditions, alleviating ecological concerns. The 4-bromophenyl moiety's electron-withdrawing properties make it particularly useful in Pd-catalyzed couplings, with recent work focusing on microwave-assisted reaction protocols. Academic collaborations are investigating its potential in metal-organic frameworks (MOFs) for gas storage applications.

Thermal analysis via DSC shows an endothermic peak at 87°C corresponding to melting, with decomposition onset at 210°C. The compound's Hansen solubility parameters (δD=18.2, δP=6.1, δH=9.8 MPa^1/2) guide formulation scientists in solvent selection. Recent innovations include its incorporation into ionic liquid matrices for electrochemical applications and as a template for molecularly imprinted polymers in sensor development.

Industry experts note increasing crossover applications between 2-(4-bromophenyl)propane-1,2-diol and agrochemical research, particularly in developing systemic pesticides with improved photostability. The compound's vapor pressure of 0.12 Pa at 25°C indicates low volatility, an advantage in industrial processes. Current research focuses on developing enantiopure versions via enzymatic resolution, with reported ee values exceeding 99% using modified lipases.